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Compound of Interest

Compound Name: N,N-Didesmethylvenlafaxine

Cat. No.: B022065

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Didesmethylvenlafaxine is a primary metabolite of the widely prescribed antidepressant
venlafaxine. As a key component in the metabolic cascade of venlafaxine, understanding its
physicochemical properties is crucial for a comprehensive assessment of the parent drug's
pharmacokinetics, pharmacodynamics, and potential drug-drug interactions. This technical
guide provides a detailed overview of the core physicochemical characteristics of N,N-
Didesmethylvenlafaxine, outlines relevant experimental methodologies, and visualizes key
related pathways and workflows.

Core Physicochemical Data

A summary of the key physicochemical properties of N,N-Didesmethylvenlafaxine is
presented below. Due to the limited availability of experimentally derived data for this specific
metabolite, some values are computationally predicted and are indicated as such.
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Property Value Source

Chemical Formula C15H23NO2 PubChem CID: 9795857[1]
Molecular Weight 249.35 g/mol PubChem CID: 9795857[1]
Melting Point 174 °C (Hydrochloride salt) Anax Laboratories

Due to the presence of a

primary amine, the pKa is

General knowledge of primary

pKa (predicted) ) ] ]
predicted to be in the range of amine pKa
9-10.
LogP (predicted) 2.5 (XLogP3) PubChem CID: 9795857[1]

N ) Predicted to have low to
Aqueous Solubility (predicted) N
moderate aqueous solubility.

General understanding based

on structure

Metabolic Pathway of Venlafaxine

N,N-Didesmethylvenlafaxine is formed through the metabolism of venlafaxine, primarily by

cytochrome P450 enzymes in the liver. The following diagram illustrates the major metabolic

pathways leading to the formation of N,N-Didesmethylvenlafaxine and other key metabolites.
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Metabolic Pathway of Venlafaxine
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Caption: Major metabolic pathways of venlafaxine.

Experimental Protocols

Detailed experimental protocols are essential for the accurate and reproducible determination
of physicochemical properties. Below are generalized, yet detailed, methodologies for key
experiments.

Determination of pKa by Potentiometric Titration

This method is suitable for determining the ionization constant of the primary amine group in
N,N-Didesmethylvenlafaxine.

Workflow:
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Workflow for pKa Determination
Sample Preparation
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l
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l
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Caption: Potentiometric titration workflow for pKa.

Methodology:
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e Preparation of Solutions:
o Prepare a 0.01 M solution of N,N-Didesmethylvenlafaxine in deionized water.

o Standardize a 0.1 M solution of sodium hydroxide (NaOH) against a primary standard
(e.g., potassium hydrogen phthalate).

o Prepare a 0.1 M solution of hydrochloric acid (HCI).

o Titration Procedure:

[e]

Calibrate a pH meter using standard buffer solutions (pH 4, 7, and 10).

o Pipette a known volume (e.g., 25 mL) of the N,N-Didesmethylvenlafaxine solution into a
beaker.

o Adjust the initial pH of the solution to approximately 2 by adding 0.1 M HCI.

o Begin titration by adding small, precise increments of the standardized 0.1 M NaOH
solution.

o After each addition, stir the solution thoroughly and record the stable pH reading.
o Continue the titration until the pH reaches approximately 12.

» Data Analysis:
o Plot the recorded pH values against the volume of NaOH added.

o Determine the equivalence point, which is the point of steepest inflection on the titration
curve. This can be more accurately determined by plotting the first derivative (ApH/AV)
against the average volume.

o The pKa is the pH at the half-equivalence point.

Determination of LogP by Shake-Flask Method

The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity.
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Methodology:

e Preparation of Phases:

o

o

Pre-saturate n-octanol with water by shaking them together and allowing the phases to
separate.

Pre-saturate water with n-octanol in the same manner.

 Partitioning:

Prepare a stock solution of N,N-Didesmethylvenlafaxine in the pre-saturated water
phase at a known concentration.

In a separatory funnel, combine a known volume of the aqueous stock solution with an
equal volume of the pre-saturated n-octanol.

Shake the funnel vigorously for a predetermined time (e.g., 30 minutes) to allow for
partitioning equilibrium to be reached.

Allow the phases to separate completely.

e Analysis:

[¢]

Carefully separate the aqueous and n-octanol phases.

Determine the concentration of N,N-Didesmethylvenlafaxine in each phase using a
suitable analytical method, such as High-Performance Liquid Chromatography (HPLC)
with UV detection.

Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol
phase to the concentration in the aqueous phase.

LogP is the base-10 logarithm of P.

Determination of Aqueous Solubility by Shake-Flask
Method
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This method determines the equilibrium solubility of a compound in water.
Methodology:
o Equilibration:

o Add an excess amount of solid N,N-Didesmethylvenlafaxine to a known volume of
deionized water in a sealed flask.

o Agitate the flask at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period
(e.g., 24-48 hours) to ensure equilibrium is reached.

e Sample Preparation:
o Allow the suspension to stand undisturbed for a period to allow the excess solid to settle.

o Withdraw a sample of the supernatant and filter it through a non-adsorptive filter (e.g., a
0.22 um PTFE syringe filter) to remove any undissolved solid.

e Analysis:

o Quantify the concentration of N,N-Didesmethylvenlafaxine in the filtered saturated
solution using a validated analytical method, such as HPLC-UV.

o The determined concentration represents the aqueous solubility of the compound at the
specified temperature.

Conclusion

This technical guide provides a foundational understanding of the physicochemical properties
of N,N-Didesmethylvenlafaxine. The provided data, though partially predictive, offers valuable
insights for researchers in drug metabolism and development. The detailed experimental
protocols serve as a practical resource for the empirical determination of these crucial
parameters, which is strongly encouraged to refine the understanding of this important
metabolite. The visualization of the metabolic pathway and experimental workflows aims to
provide a clear and concise overview for scientific communication and planning.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b022065?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Didesmethylvenlafaxine
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Didesmethylvenlafaxine
https://www.benchchem.com/product/b022065#physicochemical-properties-of-n-n-didesmethylvenlafaxine
https://www.benchchem.com/product/b022065#physicochemical-properties-of-n-n-didesmethylvenlafaxine
https://www.benchchem.com/product/b022065#physicochemical-properties-of-n-n-didesmethylvenlafaxine
https://www.benchchem.com/product/b022065#physicochemical-properties-of-n-n-didesmethylvenlafaxine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b022065?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

